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Introduction
[3-(Dimethylamino)phenyl]methanol is a valuable bifunctional organic building block

featuring a benzylic alcohol and a tertiary amine. This unique combination of functional groups

allows for a diverse range of chemical transformations, making it a crucial intermediate in the

synthesis of complex organic molecules, particularly in the pharmaceutical and materials

science sectors. Its utility lies in its ability to participate in various reactions such as

esterification, etherification, oxidation, and as a precursor for the introduction of the 3-

(dimethylaminomethyl)phenyl moiety into larger scaffolds. This technical guide provides a

comprehensive overview of the properties, synthesis, and key applications of [3-
(Dimethylamino)phenyl]methanol as a building block in organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of [3-(Dimethylamino)phenyl]methanol is
presented in the table below, providing essential data for its handling and use in experimental

setups.
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Property Value

CAS Number 23501-93-1

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

Boiling Point 282-283 °C

Density 1.056 g/mL at 25 °C

Synthesis of [3-(Dimethylamino)phenyl]methanol
The primary synthetic route to [3-(Dimethylamino)phenyl]methanol involves the reduction of

a suitable precursor bearing the 3-(dimethylamino)phenyl scaffold with an oxidized benzylic

position.

Workflow for the Synthesis of [3-
(Dimethylamino)phenyl]methanol
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Caption: General synthetic workflow for [3-(Dimethylamino)phenyl]methanol.

Experimental Protocol: Reduction of 3-
(Dimethylamino)benzoic Acid
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This protocol describes a general procedure for the synthesis of [3-
(Dimethylamino)phenyl]methanol via the reduction of 3-(Dimethylamino)benzoic acid.

Materials:

3-(Dimethylamino)benzoic acid

Lithium aluminum hydride (LiAlH₄) or Sodium borohydride (NaBH₄)

Anhydrous tetrahydrofuran (THF) or other suitable ether solvent

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),

a solution of 3-(Dimethylamino)benzoic acid in anhydrous THF is prepared.

The solution is cooled to 0 °C in an ice bath.

A solution or suspension of the reducing agent (e.g., LiAlH₄ in THF) is slowly added to the

stirred solution of the carboxylic acid via the dropping funnel. Caution: The reaction is

exothermic and generates hydrogen gas.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then refluxed for several hours to ensure the completion of the reaction. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water,

followed by a 15% aqueous sodium hydroxide solution, and then more water, while cooling

the flask in an ice bath.
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The resulting precipitate is filtered off and washed with THF or another suitable organic

solvent.

The combined organic filtrates are dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the

solvent is removed under reduced pressure to yield the crude [3-
(Dimethylamino)phenyl]methanol.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.

[3-(Dimethylamino)phenyl]methanol as a Building
Block in Organic Synthesis
The presence of both a nucleophilic tertiary amine and a versatile benzylic alcohol allows [3-
(Dimethylamino)phenyl]methanol to be a key player in the construction of a variety of more

complex molecules.

Key Reactions and Synthetic Applications
1. Oxidation to 3-(Dimethylamino)benzaldehyde:

The benzylic alcohol can be readily oxidized to the corresponding aldehyde, 3-

(dimethylamino)benzaldehyde, a valuable intermediate in its own right, used in the synthesis of

dyes, pharmaceuticals, and as a reagent in analytical chemistry.

Oxidation Reaction

[3-(Dimethylamino)phenyl]methanol Oxidation

Oxidizing Agent
(e.g., PCC, MnO₂) 3-(Dimethylamino)benzaldehyde

Click to download full resolution via product page

Caption: Oxidation of [3-(Dimethylamino)phenyl]methanol.
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Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

Materials:

[3-(Dimethylamino)phenyl]methanol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Celatom® or Florisil®

Procedure:

To a stirred suspension of PCC in anhydrous DCM, a solution of [3-
(Dimethylamino)phenyl]methanol in anhydrous DCM is added in one portion.

The reaction mixture is stirred at room temperature for several hours. The progress of the

reaction is monitored by TLC.

Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad

of silica gel or Celatom® to remove the chromium salts.

The filter cake is washed with additional diethyl ether.

The combined filtrates are concentrated under reduced pressure to give the crude 3-

(dimethylamino)benzaldehyde.

The crude product can be purified by column chromatography or distillation.

2. Etherification and Esterification Reactions:

The hydroxyl group of [3-(Dimethylamino)phenyl]methanol can readily undergo etherification

and esterification reactions, allowing for its incorporation into a wide array of molecular

architectures.
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Experimental Protocol: Williamson Ether Synthesis (General Procedure)

Materials:

[3-(Dimethylamino)phenyl]methanol

A strong base (e.g., sodium hydride, NaH)

An alkyl halide (e.g., methyl iodide, benzyl bromide)

Anhydrous solvent (e.g., THF, DMF)

Procedure:

To a stirred suspension of a strong base (e.g., NaH) in an anhydrous solvent, a solution of

[3-(Dimethylamino)phenyl]methanol in the same solvent is added dropwise at 0 °C under

an inert atmosphere.

The mixture is stirred at room temperature for a period to allow for the formation of the

alkoxide.

The alkyl halide is then added to the reaction mixture, which is subsequently heated to an

appropriate temperature for several hours.

The reaction is monitored by TLC. Upon completion, the reaction is quenched with water and

the product is extracted with an organic solvent.

The organic layer is washed with brine, dried over an anhydrous drying agent, and

concentrated under reduced pressure.

The resulting ether is purified by column chromatography or distillation.

3. Precursor to Pharmaceutical Ingredients:

[3-(Dimethylamino)phenyl]methanol serves as a key building block in the synthesis of

various active pharmaceutical ingredients (APIs). For instance, it is a structural component of

analogs of Tramadol and Tapentadol, both of which are centrally acting analgesics. The
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synthesis of these complex molecules often involves multi-step sequences where the [3-
(Dimethylamino)phenyl]methanol moiety is introduced early in the synthetic route.

Illustrative Synthetic Workflow: Incorporation into a
Tramadol Analog
The following diagram illustrates a conceptual workflow for the use of [3-
(Dimethylamino)phenyl]methanol in the synthesis of a Tramadol analog.
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Synthetic Workflow for a Tramadol Analog

[3-(Dimethylamino)phenyl]methanol

Activation of Hydroxyl Group
(e.g., to OTs, OMs)

Activated Intermediate

Nucleophilic Addition/
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Cyclohexanone Derivative

Tramadol Analog Precursor

Further Transformations
(e.g., stereoselective reduction)

Final Tramadol Analog
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Caption: Conceptual workflow for a Tramadol analog synthesis.
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Conclusion
[3-(Dimethylamino)phenyl]methanol is a highly versatile and valuable building block in

organic synthesis. Its bifunctional nature allows for a wide range of chemical modifications,

making it an essential intermediate in the preparation of a diverse array of complex organic

molecules. The experimental protocols and synthetic workflows provided in this guide are

intended to serve as a practical resource for researchers and scientists in the fields of organic

chemistry and drug development, facilitating the innovative application of this important

chemical entity. As the demand for novel pharmaceuticals and functional materials continues to

grow, the utility of [3-(Dimethylamino)phenyl]methanol as a key synthetic intermediate is

expected to expand further.

To cite this document: BenchChem. [[3-(Dimethylamino)phenyl]methanol: A Versatile
Building Block in Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1265762#3-dimethylamino-phenyl-methanol-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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